Cas no 83269-14-1 (Carbamic acid, [5-amino-3-[(methylphenylamino)carbonyl]pyrido[3,4-b]pyrazin-7-yl]-, ethyl ester (9CI))

Carbamic acid, [5-amino-3-[(methylphenylamino)carbonyl]pyrido[3,4-b]pyrazin-7-yl]-, ethyl ester (9CI) structure
83269-14-1 structure
Product Name:Carbamic acid, [5-amino-3-[(methylphenylamino)carbonyl]pyrido[3,4-b]pyrazin-7-yl]-, ethyl ester (9CI)
CAS No:83269-14-1
MF:C18H18N6O3
MW:366.37392282486
CID:733953
PubChem ID:327351
Update Time:2025-04-19

Carbamic acid, [5-amino-3-[(methylphenylamino)carbonyl]pyrido[3,4-b]pyrazin-7-yl]-, ethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, [5-amino-3-[(methylphenylamino)carbonyl]pyrido[3,4-b]pyrazin-7-yl]-, ethyl ester (9CI)
    • ethyl N-[5-amino-3-[methyl(phenyl)carbamoyl]pyrido[3,4-b]pyrazin-7-yl]carbamate
    • SCHEMBL13327605
    • NSC-302065
    • DTXSID30316323
    • NSC302065
    • Carbamic acid, [5-amino-3-[(methylphenylamino)carbonyl]pyrido[3,4-b]pyrazin-7-yl]-, ethyl ester
    • Ethyl (5-amino-3-(methyl(phenyl)carbamoyl)pyrido[3,4-b]pyrazin-7-yl)carbamate
    • 83269-14-1
    • CHEMBL174287
    • Inchi: 1S/C18H18N6O3/c1-3-27-18(26)23-14-9-12-15(16(19)22-14)21-13(10-20-12)17(25)24(2)11-7-5-4-6-8-11/h4-10H,3H2,1-2H3,(H3,19,22,23,26)
    • InChI Key: LSRDZPKTSCKGIL-UHFFFAOYSA-N
    • SMILES: O=C(C1=CN=C2C=C(NC(=O)OCC)N=C(C2=N1)N)N(C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 366.144
  • Monoisotopic Mass: 366.144
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 527
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 123Ų

Experimental Properties

  • Density: 1.415
  • Boiling Point: 572.6°Cat760mmHg
  • Flash Point: 300.1°C
  • Refractive Index: 1.722
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